molecular formula C10H10FNO B7863402 3-Fluoro-4-isopropoxybenzonitrile

3-Fluoro-4-isopropoxybenzonitrile

Cat. No. B7863402
M. Wt: 179.19 g/mol
InChI Key: XVJJUVGWMZNQKZ-UHFFFAOYSA-N
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Description

3-Fluoro-4-isopropoxybenzonitrile is a useful research compound. Its molecular formula is C10H10FNO and its molecular weight is 179.19 g/mol. The purity is usually 95%.
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properties

IUPAC Name

3-fluoro-4-propan-2-yloxybenzonitrile
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InChI

InChI=1S/C10H10FNO/c1-7(2)13-10-4-3-8(6-12)5-9(10)11/h3-5,7H,1-2H3
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InChI Key

XVJJUVGWMZNQKZ-UHFFFAOYSA-N
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Canonical SMILES

CC(C)OC1=C(C=C(C=C1)C#N)F
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Molecular Formula

C10H10FNO
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Molecular Weight

179.19 g/mol
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Product Name

3-Fluoro-4-isopropoxybenzonitrile

Synthesis routes and methods

Procedure details

5.0 g 3-Fluoro-4-hydroxy-benzonitrile, 7.3 mL isopropyl iodide and 6.05 g potassium carbonate were placed in 54 mL acetone and heated to reflux where the reaction was maintained for 24 h. After this time, the mixture was cooled to ambient temperature and concentrated under reduced pressure. The material that remained was partitioned between ethyl acetate and water and the aqueous phase was removed and extracted with additional ethyl acetate. The combined organics were dried, filtered and the solvent was removed from the filtrate under reduced pressure to give the title compound that was used without further purification.
Quantity
5 g
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reactant
Reaction Step One
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7.3 mL
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reactant
Reaction Step Two
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6.05 g
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reactant
Reaction Step Three
Quantity
54 mL
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solvent
Reaction Step Four

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